(2-hydroxy-3-quinolinyl)methyl 2-furoate

• IUPAC Name: (2-oxo-1H-quinolin-3-yl)methyl furan-2-carboxylate
• InChI: InChI=1S/C15H11NO4/c17-14-11(8-10-4-1-2-5-12(10)16-14)9-20-15(18)13-6-3-7-19-13/h1-8H,9H2,(H,16,17)
• InChI Key: UPEFLXARAIUXPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)N2)COC(=O)C3=CC=CO3
• Molecular Formula: C15H11NO4
• Molecular Weight: 269.25 g/mol

Description

"(2-hydroxy-3-quinolinyl)methyl 2-furoate" is a chemical compound that belongs to a class of compounds characterized by the presence of quinoline and furan rings. It is of interest due to its unique chemical structure which leads to a variety of chemical reactions and properties.

Synthesis Analysis

• The compound can be synthesized through reactions involving furo[3,2-c]quinolin-4(5H)-ones. A novel synthesis approach involves a palladium-catalyzed cyclization of N-(2-iodophenyl)-N-methyl-3-furamide (Lindahl et al., 2006).
• Another synthesis method involves a three-component reaction of 1-hydroxy-3H-benzo[f]chromen-3-ones and 4-hydroxyquinolin-2(1H)-ones, leading to the formation of furo[3,2-c]quinolin-4-(5H)-ones (Kumar et al., 2015).

Molecular Structure Analysis

• The structure of related compounds can be determined through methods like NMR, IR spectroscopy, and high-resolution mass spectrometry (Lichitsky et al., 2022).
• X-ray crystallography can provide insights into the detailed molecular structure of similar compounds (Rad et al., 2016).

Chemical Reactions and Properties

• The compound and its derivatives are likely to undergo various chemical reactions due to the presence of functional groups in the quinoline and furan rings.
• For example, furoquinolin-4(5H)-ones can undergo reactions like photoaddition with alkenes (Suginome et al., 1991).

Mechanism of Action

Target of Action

Quinoline derivatives, which are structurally similar to this compound, have been reported to exhibit a wide range of biological activities . They have been used in the treatment of various health threats, suggesting that they interact with multiple targets in the body .

Mode of Action

Quinoline derivatives are known to interact with cells in a variety of ways . For instance, they can inhibit tumor growth by cell cycle arrest, apoptosis, inhibition of angiogenesis, disruption of cell migration, and modulation of nuclear receptor responsiveness .

Biochemical Pathways

Quinoline derivatives have been associated with the inhibition of type ii nadh dehydrogenase (ndh-2), an essential component of electron transfer in many microbial pathogens . This suggests that (2-hydroxy-3-quinolinyl)methyl 2-furoate may also influence similar pathways.

Pharmacokinetics

The compound’s molecular weight, as indicated for a structurally similar compound, methyl 2-furoate, is 1261100 , which could influence its bioavailability and pharmacokinetic behavior.

Result of Action

Quinoline derivatives have been reported to exhibit a variety of biological activities, including antifungal, anti-inflammatory, anti-diabetes, anti-alzheimer’s disease, antioxidant, and diuretic activities . This suggests that (2-hydroxy-3-quinolinyl)methyl 2-furoate may have similar effects.